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Introduction
The chromyl chloride test is a definitive qualitative analysis method used to confirm the

presence of chloride ions (Cl⁻) in a given inorganic salt or sample.[1][2] This test is highly

specific for chloride and is characterized by the formation of reddish-brown vapors of chromyl
chloride (CrO₂Cl₂) when the sample is heated with potassium dichromate (K₂Cr₂O₇) and

concentrated sulfuric acid (H₂SO₄).[2][3] These vapors, when passed through a sodium

hydroxide (NaOH) solution, form a yellow solution of sodium chromate (Na₂CrO₄). The

subsequent addition of a lead acetate solution results in the formation of a yellow precipitate of

lead chromate (PbCrO₄), confirming the presence of chloride.[1][4] It is important to note that

this test is not suitable for covalent chlorides such as those of mercury (Hg), silver (Ag), and

lead (Pb) because they do not readily produce chloride ions.[3]

Principle and Mechanism
The test proceeds in a series of reactions. Initially, potassium dichromate reacts with

concentrated sulfuric acid to form chromium trioxide (CrO₃).[4] The chloride salt present in the

sample then reacts with the sulfuric acid to produce hydrogen chloride (HCl).[4] Subsequently,

chromium trioxide reacts with the generated HCl to form the volatile, reddish-brown chromyl
chloride gas.[4]

The key chemical equations are as follows:

K₂Cr₂O₇ + 2H₂SO₄ → 2CrO₃ + 2KHSO₄ + H₂O
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NaCl + H₂SO₄ → NaHSO₄ + HCl[5]

CrO₃ + 2HCl → CrO₂Cl₂ + H₂O[5]

For confirmation, the chromyl chloride gas is passed through sodium hydroxide solution:

CrO₂Cl₂ + 4NaOH → Na₂CrO₄ + 2NaCl + 2H₂O[5]

Finally, the addition of lead acetate to the sodium chromate solution yields a yellow precipitate:

Na₂CrO₄ + Pb(CH₃COO)₂ → PbCrO₄↓ + 2CH₃COONa[5]

Data Presentation
As the chromyl chloride test is a qualitative procedure, the results are observational. The

expected outcomes are summarized in the table below.

Step Observation Inference

Heating the sample with

K₂Cr₂O₇ and conc. H₂SO₄

Evolution of reddish-brown

fumes.[1][2]

Presence of chloride ions is

indicated by the formation of

chromyl chloride (CrO₂Cl₂).

Passing the fumes through

NaOH solution
The solution turns yellow.[1][4]

Formation of sodium chromate

(Na₂CrO₄).

Acidifying with acetic acid and

adding lead acetate solution

A yellow precipitate is formed.

[1][5]

Confirms the presence of

chromate ions, and thus the

initial presence of chloride,

through the formation of lead

chromate (PbCrO₄).

Experimental Protocol
4.1. Materials and Reagents

Sample: A small quantity of the solid salt to be tested.

Reagents:

Potassium dichromate (K₂Cr₂O₇), powdered[1][4]
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Concentrated sulfuric acid (H₂SO₄)[1][4]

Sodium hydroxide (NaOH) solution (approx. 10%)

Dilute acetic acid (CH₃COOH)[1][4]

Lead acetate (Pb(CH₃COO)₂) solution[1][4]

Apparatus:

Dry test tubes

Test tube holder

Spatula

Glass rod

Dropper or pipette

Bunsen burner

Delivery tube (optional, for safely transferring fumes)

4.2. Procedure

Part A: Formation of Chromyl Chloride

Take a small amount (spatula tip) of the dry sample salt in a clean, dry test tube.[1][4]

Add an equal amount of powdered potassium dichromate to the test tube and mix thoroughly

with a dry glass rod.[4][5]

Carefully add a few drops of concentrated sulfuric acid to the mixture using a dropper.[1][5]

Gently heat the mixture over a Bunsen burner.[1][2]

Observe the evolution of dense, reddish-brown fumes of chromyl chloride.[2][3][4]
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Part B: Confirmatory Test

Carefully pass the reddish-brown vapors generated in Part A into a second test tube

containing a small amount of sodium hydroxide (NaOH) solution.[1][6] This can be done by

tilting the first test tube and allowing the heavy vapors to pour into the second, or by using a

delivery tube.

The reddish-brown vapors will dissolve in the NaOH solution, resulting in a yellow solution

due to the formation of sodium chromate (Na₂CrO₄).[1][6]

To this yellow solution, add a few drops of dilute acetic acid to acidify it.[1][5]

Finally, add a few drops of lead acetate solution.[1][5]

The formation of a yellow precipitate of lead chromate (PbCrO₄) confirms the presence of

chloride ions in the original sample.[1][4]

4.3. Safety Precautions

The chromyl chloride test must be performed in a well-ventilated fume hood as chromyl
chloride vapors are corrosive and toxic.[1][7]

Chromyl chloride is a suspected carcinogen and irritates the respiratory system and eyes.

[5][7]

Concentrated sulfuric acid is highly corrosive and should be handled with extreme care.

Always wear appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat.

Ensure all glassware is completely dry, as chromyl chloride reacts violently with water.[7]

Visualization
The following diagram illustrates the experimental workflow for the chromyl chloride test.
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Step 1: Sample Preparation Step 2: Reaction Step 3: Initial Observation Step 4: Confirmation

Result

Mix Sample Salt + K₂Cr₂O₇ Add Conc. H₂SO₄
Transfer to Test Tube Gently Heat Reddish-Brown Fumes (CrO₂Cl₂) Pass Fumes into NaOH Solution Yellow Solution (Na₂CrO₄) Add Acetic Acid + Lead Acetate Yellow Precipitate (PbCrO₄) Chloride Confirmed
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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